Diethyltin dichloride
Overview
Description
Diethyltin dichloride is an organic compound used as an intermediate in pharmaceuticals . It is also used in the production of other chemicals .
Synthesis Analysis
Diethyltin dichloride can be synthesized from tin and ethyl chloride . The preferred catalyst for this reaction is a lower trialkyl amine . The catalyst is relatively inexpensive and can be discarded after use . Another study suggests that the efficiency of different catalysts in this reaction has been analyzed, and some possible mechanisms of these processes have been discussed .
Chemical Reactions Analysis
Diethyltin dichloride can react with isocyanate and alcohol to form a urethane linkage . Another study suggests that the pyrolysis of Diethyltin dichloride in nitrogen between 370 and 630°C starts decomposition at 500°C .
Physical And Chemical Properties Analysis
Diethyltin dichloride is a white crystalline powder . It has a melting point of 84°C and a boiling point of 220°C . It is partly soluble in water .
Scientific Research Applications
Organic Intermediates
Diethyltin dichloride is used as an organic intermediate . Organic intermediates are often used in the synthesis of other organic compounds.
Active Pharmaceutical Intermediate
This compound is also used as an active pharmaceutical intermediate . This means it is used in the production of pharmaceuticals, possibly as a catalyst or a reactant in the synthesis of a drug.
Interaction with Bioligands
Research has been conducted on the interaction of diethyltin (IV), DET, with selected bioligands . This could have implications in biochemistry and medicinal chemistry, where understanding the interactions between molecules is crucial.
Mechanism of Action
Target of Action
Diethyltin dichloride (DET) primarily targets bioligands with a variety of functional groups . It forms complexes with amino acids and DNA constituents . The most relevant amino acids able to bind metal cations are histidine, cysteine, glutamic, and aspartic acids . It is believed that the moiety RnSn(IV) can bond to proteins and glycoproteins of the cell membranes, and also to cellular proteins and DNA .
Mode of Action
The interaction of DET with its targets results in the formation of 1:1 and 1:2 complexes with amino acids and DNA constituents . The dicarboxylic acids form 1:1 complexes . The peptides form both 1:1:0 complexes and the corresponding deprotonated amide species [Et2Sn(LH-1)] (1:1:-1) . The mechanism of antitumor activity is based on the dissociation of the ligand with subsequent binding to DNA .
Biochemical Pathways
The biochemical pathways affected by DET are primarily those involving α-keto acid oxidases . DET, like phenylarsenious acid, inhibits these oxidases . A slight rise in the concentration of α-ketoglutaric acid results from the inhibition of succinate and malate oxidation by DET . Inhibition of α-keto acid production is obtained with glutamate as a substrate .
Pharmacokinetics
The hydrolysis constants of det were investigated using the potentiometric technique . The hydrolysis of the organotin was also studied in different water–methanol mixtures . The stoichiometry and stability constants for the complexes formed are reported .
Result of Action
The result of DET’s action is the inhibition of certain metabolic processes. For instance, the oxygen uptake by resting cells of Escherichia coli with glucose, lactate, pyruvate, or glutamate as substrates is strongly inhibited by DET . Inhibition of oxygen uptake with glucose or lactate as substrates is accompanied by an increase in the amount of pyruvic acid accumulating . The inhibition of pyruvate metabolism probably results in a lack of acetyl-CoA, and this is suggested to be a possible cause of growth inhibition .
Action Environment
The action of DET is influenced by environmental factors such as ionic strength and solvent . The effect of ionic strength and solvent on hydrolysis constants of DET, protonation equilibria of thymine, and its complex formation with DET were investigated and discussed . The hydrolysis of the organotin was also studied in different water–methanol mixtures .
Safety and Hazards
properties
IUPAC Name |
dichloro(diethyl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C2H5.2ClH.Sn/c2*1-2;;;/h2*1H2,2H3;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFAXVVMIXZAKSR-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Sn](CC)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10Cl2Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20235690 |
Source
|
| Record name | Diethyltindichloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20235690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Crystalline solid; [Alfa Aesar MSDS] |
Source
|
| Record name | Diethyltin dichloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20598 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Diethyltin dichloride | |
CAS RN |
866-55-7 |
Source
|
| Record name | Diethyltin dichloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=866-55-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diethyltindichloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000866557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Diethyltin dichloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=302600 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyltindichloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20235690 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diethyltin dichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.592 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIETHYLTIN DICHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PGA900D045 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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